Cas no 2227775-60-0 ((1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol
• CAS No: 2227775-60-0
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6073797
• PubChem ID: 165612391
• Update Time: 2025-06-11

(1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol
• EN300-1739970
• 2227775-60-0

• Inchi： 1S/C10H14FNO/c1-7-4-8(6-9(11)5-7)10(13)2-3-12/h4-6,10,13H,2-3,12H2,1H3/t10-/m0/s1
• InChI Key： GPIZIDWAWUTLAS-JTQLQIEISA-N
• SMILES： FC1C=C(C)C=C(C=1)[C@H](CCN)O

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol (CAS No. 2227775-60-0)

The compound (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol, identified by its CAS number 2227775-60-0, is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a fluoro and methyl substitution on the aromatic ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound's stereochemical purity and functional groups make it a versatile candidate for designing small-molecule therapeutics. Its CAS number 2227775-60-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in the scientific community is the role of fluorinated compounds in improving drug bioavailability and metabolic stability. The presence of a fluoro group in (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol aligns with this trend, as fluorination often enhances binding affinity and pharmacokinetic properties. This has led to increased interest in the compound's potential applications in central nervous system (CNS) drug development, where fluorinated analogs are known to cross the blood-brain barrier more effectively.

Another area of interest is the compound's utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The amino and hydroxyl functionalities in (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol provide anchor points for linker attachment, making it a promising candidate for designing bifunctional molecules. Researchers are exploring its use in degrading disease-causing proteins, a hot topic in oncology and neurodegenerative disease research.

The synthesis and characterization of (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol are also subjects of active investigation. Modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure its optical purity and structural integrity. These analytical methods are critical for meeting the stringent quality standards required in pharmaceutical applications, further highlighting the compound's industrial significance.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing emphasis on green chemistry, researchers are exploring sustainable synthetic routes for (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol. Efforts are underway to minimize waste and reduce the use of hazardous reagents, aligning with global trends toward eco-friendly manufacturing.

In summary, (1S)-3-amino-1-(3-fluoro-5-methylphenyl)propan-1-ol (CAS No. 2227775-60-0) is a compound of high scientific and industrial value. Its applications span drug discovery, asymmetric synthesis, and targeted protein degradation, making it a focal point in contemporary research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.